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Compound of Interest

Compound Name: Chiglitazar

Cat. No.: B606645 Get Quote

Essential Safety and Handling Guide for Chiglitazar
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Chiglitazar. The following procedures are based on

best practices for handling potent pharmaceutical compounds. Note that a specific Material

Safety Data Sheet (MSDS) for Chiglitazar is not publicly available; therefore, this guidance is

supplemented with information from similar compounds and general laboratory safety

protocols.

Physicochemical and Safety Data
Limited public information is available regarding the specific quantitative safety and

physicochemical properties of Chiglitazar. The following table summarizes available data and

notes where information is currently unavailable. Researchers should handle Chiglitazar as a

potent compound with unknown toxicity and adhere to stringent safety protocols.
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Property Data Source

Molecular Formula C₃₆H₂₉FN₂O₄ PubChem[1]

Molecular Weight 588.6 g/mol PubChem[1]

CAS Number 743438-45-1 PubChem[1]

Occupational Exposure Limit

(OEL)
Not Established -

LD50 (Lethal Dose, 50%) Not Available -

First Aid Measures

See detailed protocols below.

Based on general handling of

similar compounds.

General[2][3]

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the specific PPE required for the

procedures being performed. The following table outlines the recommended PPE for handling

Chiglitazar powder and solutions.
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PPE Category Specification Rationale

Hand Protection

Nitrile or latex gloves. Double-

gloving is recommended when

handling the pure compound.

Gloves must be inspected

before use and changed

frequently.

Prevents skin contact and

absorption.

Eye Protection

Tightly fitting safety goggles

with side-shields. A face shield

may be required for splash

hazards.

Protects eyes from dust

particles and splashes.

Body Protection

A lab coat is mandatory. For

larger quantities or when

generating dust, a disposable

gown or coveralls should be

worn over laboratory clothing.

Prevents contamination of

personal clothing.

Respiratory Protection

For handling small quantities in

a well-ventilated area,

respiratory protection may not

be required. If dust can be

generated, a NIOSH-approved

N95 or higher-rated respirator

is recommended. For

procedures with a high

potential for aerosolization, a

powered air-purifying respirator

(PAPR) should be considered.

Prevents inhalation of the

compound. The use of

respiratory protection should

be determined by a risk

assessment.

Handling and Disposal Procedures
Adherence to proper handling and disposal protocols is critical to ensure personnel safety and

prevent environmental contamination.
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The following diagram illustrates the standard workflow for handling Chiglitazar in a laboratory

setting.

Experimental Workflow for Chiglitazar Handling
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Caption: Workflow for safe handling of Chiglitazar.

Disposal Plan
All waste materials contaminated with Chiglitazar must be treated as hazardous waste.

Solid Waste: Contaminated PPE (gloves, gowns), weighing papers, and other solid materials

should be collected in a dedicated, clearly labeled, and sealed hazardous waste container.

Liquid Waste: Solutions containing Chiglitazar should be collected in a labeled, sealed, and

appropriate hazardous waste container. Do not dispose of Chiglitazar solutions down the

drain.

Disposal: All hazardous waste must be disposed of through the institution's environmental

health and safety office, following all local, state, and federal regulations.

Emergency Procedures
In the event of an exposure or spill, immediate action is necessary.

Emergency Response Logic
The following diagram outlines the logical steps to take in an emergency situation.
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Chiglitazar Emergency Response

Chiglitazar Emergency Response

Chiglitazar Emergency Response
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Caption: Logic for responding to Chiglitazar exposure.

First Aid Measures
The following first aid measures are based on protocols for similar chemical compounds:

Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly

with soap and plenty of water for at least 15 minutes. Seek medical attention.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
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Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.

Rinse mouth with water. Seek immediate medical attention.

This guide is intended to provide essential safety information. Always consult your institution's

safety protocols and a qualified safety professional before handling any new chemical

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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